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Compound of Interest

Compound Name: 6-Methylnicotinamide

Cat. No.: B127979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and quality control of 6-
Methylnicotinamide stock solutions for both in vitro and in vivo research applications. 6-
Methylnicotinamide is an endogenous metabolite and a derivative of nicotinamide, playing a

role in various biological processes. Accurate and consistent preparation of stock solutions is

critical for obtaining reproducible experimental results. These guidelines cover solubility in

common laboratory solvents, step-by-step preparation procedures, and recommended storage

conditions to ensure solution stability.

Compound Information and Properties
6-Methylnicotinamide is a white to off-white solid compound. It is essential to use the batch-

specific molecular weight provided on the product's certificate of analysis for precise

concentration calculations.
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Property Value Reference

Molecular Weight 136.15 g/mol [1][2][3]

Formula C₇H₈N₂O [1][2][3]

CAS Number 6960-22-1 [1][2][3]

Appearance White to off-white solid

UV/Vis Maxima (λmax) 211, 257 nm [4]

Solubility Data
Successful preparation of a stock solution begins with selecting the appropriate solvent. The

solubility of 6-Methylnicotinamide varies significantly across different solvents. For aqueous

solutions, assistance from heat and sonication is often required. It is highly recommended to

use freshly opened, anhydrous solvents, as absorbed moisture can impact solubility,

particularly with DMSO.[2]

Solvent
Maximum
Solubility (mg/mL)

Maximum
Solubility (mM)

Preparation Notes

DMSO 50 - 55 mg/mL 367.24 - 403.97 mM
Requires sonication to

fully dissolve.[1][2][3]

Water 3.33 mg/mL 24.46 mM

Requires sonication

and warming/heating

to 60°C.[1][2]

Ethanol ~2.5 mg/mL ~18.36 mM [4]

PBS (pH 7.2) ~10 mg/mL ~73.45 mM [4]

Experimental Protocols: Stock Solution Preparation
Safety Precaution: Always handle 6-Methylnicotinamide powder and concentrated solutions

in a chemical fume hood while wearing appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses.
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Protocol 1: High-Concentration Stock Solution in DMSO
(e.g., 50 mM)
This protocol is suitable for most in vitro assays where the final concentration of DMSO in the

culture medium is kept non-toxic to cells (typically <0.5%).

Materials:

6-Methylnicotinamide powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Calculate Required Mass: To prepare 1 mL of a 50 mM stock solution, calculate the mass of

6-Methylnicotinamide needed: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 mg/g Mass (mg) = 0.050 mol/L x 0.001 L x 136.15 g/mol x 1000 mg/g

= 6.81 mg

Weighing: Accurately weigh 6.81 mg of 6-Methylnicotinamide powder and place it into a

sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes.

Sonication: Place the vial in an ultrasonic water bath. Sonicate until the solution is clear and

all solid has dissolved.[1][2] Gentle warming to 37°C can aid dissolution if precipitation

occurs.[5]
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Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to prevent contamination and degradation from repeated freeze-thaw cycles.[5] Store

as recommended in Table 3.

Protocol 2: Aqueous Stock Solution in Water (e.g., 20
mM)
This protocol is for applications where organic solvents must be avoided. Note the lower

maximum solubility compared to DMSO.

Materials:

6-Methylnicotinamide powder

Sterile, nuclease-free water

Sterile vials

Heating block or water bath set to 60°C

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Procedure:

Calculate Required Mass: To prepare 1 mL of a 20 mM stock solution: Mass (mg) = 0.020

mol/L x 0.001 L x 136.15 g/mol x 1000 mg/g = 2.72 mg

Weighing: Weigh 2.72 mg of 6-Methylnicotinamide and add it to a sterile vial.

Dissolution: Add 1 mL of sterile water. The compound will likely not dissolve immediately.

Heating and Sonication: Place the vial in a 60°C water bath or on a heat block and sonicate

intermittently until the solid is completely dissolved.[1][2]

Sterilization: Once the solution has cooled to room temperature, filter-sterilize it using a 0.22

µm syringe filter into a new sterile tube. This is crucial for cell-based assays.
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Storage: Aliquot and store immediately. Aqueous solutions are not recommended to be

stored for more than one day.[4]

Protocol 3: Formulation for In Vivo Administration
For animal studies, co-solvents are often required to achieve a suitable concentration for

injection. The following is a common formulation.

Materials:

High-concentration DMSO stock of 6-Methylnicotinamide (e.g., 20 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile Saline (0.9% NaCl)

Procedure (Example for a 2 mg/mL final concentration):

Solvent Preparation: This protocol uses a co-solvent system of 10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline.[3]

Mixing Order: It is critical to add the solvents sequentially. For a 1 mL final volume: a. Start

with 400 µL of PEG300 in a sterile tube. b. Add 100 µL of your 20 mg/mL 6-
Methylnicotinamide stock in DMSO. Mix until the solution is clear. c. Add 50 µL of Tween

80. Mix until the solution is clear. d. Add 450 µL of sterile saline to reach the final volume of 1

mL. Mix thoroughly.

Final Checks: Ensure the final solution is clear and free of precipitation. This formulation

should be prepared fresh before each use.[3]

Storage and Stability
Proper storage is crucial to maintain the integrity of 6-Methylnicotinamide. Repeated freeze-

thaw cycles should be strictly avoided.
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Form
Storage
Temperature

Stability Period Reference

Solid Powder -20°C 3 years [1][3]

Solid Powder 4°C 2 years

In Solvent (DMSO) -80°C 6 months - 1 year [2][3][5]

In Solvent (DMSO) -20°C 1 month [2][5]

Quality Control
To ensure the accuracy of experimental results, periodic quality control of the stock solution is

recommended.

Concentration Verification: The concentration of the stock solution can be verified using UV-

Vis spectrophotometry by measuring absorbance at 257 nm.[4] However, as a molar

absorptivity coefficient is not readily available, this is best used for consistency checks rather

than absolute quantification unless a standard curve is generated.[6]

Purity Analysis: The purity of the compound in solution can be assessed using High-

Performance Liquid Chromatography (HPLC).[7][8] A reverse-phase C18 column with a

mobile phase of buffer and methanol can be used, with detection at 254 nm.[8] This helps to

detect any degradation of the compound over time.

Signaling Pathway Context
6-Methylnicotinamide is the metabolic product of the enzyme Nicotinamide N-

methyltransferase (NNMT). NNMT plays a key role in cellular metabolism by linking the NAD⁺

salvage pathway with one-carbon metabolism. It catalyzes the transfer of a methyl group from

S-adenosylmethionine (SAM) to nicotinamide (NAM), producing 6-Methylnicotinamide and S-

adenosyl-L-homocysteine (SAH). This activity influences the cellular methylation potential and

the availability of NAM for NAD⁺ synthesis.
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Caption: The NNMT enzyme metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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